Cas no 951568-41-5 (2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• CAS No: 951568-41-5
• MF: C₂₃H₂₁N₃O₄S₂
• MW: 467.560542821884
• CID: 5363373
• Update Time: 2025-05-19

2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-benzyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-methoxyphenyl)acetamide
• 2-[(4-Benzyl-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• 2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C23H21N3O4S2/c1-30-19-13-11-18(12-14-19)24-22(27)16-31-23-25-32(28,29)21-10-6-5-9-20(21)26(23)15-17-7-3-2-4-8-17/h2-14H,15-16H2,1H3,(H,24,27)
• InChI Key： KSLOUIZCQIFVOV-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(=N1)SCC(NC1C=CC(=CC=1)OC)=O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 769
• XLogP3: 3.9
• Topological Polar Surface Area: 122

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

Introduction to 2-(4-Benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS No. 951568-41-5)

2-(4-Benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide, with the CAS number 951568-41-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities, including antihypertensive, anti-inflammatory, and antitumor properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The core structure of 2-(4-Benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide includes a benzothiadiazine ring system with a benzyl substituent and a sulfanyl group attached to the acetamide moiety. The presence of the methoxyphenyl group further enhances its pharmacological profile by modulating its lipophilicity and receptor binding affinity. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the therapeutic potential of 2-(4-Benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, the compound has shown promising results in preclinical models of hypertension and inflammation.

The synthesis of 2-(4-Benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide has been optimized using modern synthetic methodologies. One common approach involves the reaction of 3-chloroacetylbenzothiadiazine with 4-methoxyaniline in the presence of a base, followed by substitution with benzyl bromide. This multi-step synthesis process ensures high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

In terms of pharmacokinetics, 2-(4-Benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide has been shown to have favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for good oral bioavailability and tissue penetration. However, further studies are needed to fully characterize its metabolic profile and potential drug interactions.

The safety profile of 2-(4-Benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide is an important consideration for its clinical development. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, ongoing research is focused on identifying any long-term safety concerns and optimizing its formulation for clinical use.

In conclusion, 2-(4-Benzyl-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS No. 951568-41-5) represents a promising candidate in the development of novel therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation in both academic and industrial settings. As research continues to advance our understanding of this compound's mechanisms and applications, it holds significant potential to contribute to the advancement of medical science.